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Compound of Interest

Compound Name: Triethylaluminum

Cat. No.: B1256330

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the pyrophoric nature of triethylaluminum
(TEAL), a highly reactive organoaluminum compound. Understanding its properties is critical
for its safe handling and effective use in research and industrial applications, including as a co-
catalyst in olefin polymerization and as a reagent in organic synthesis.[1][2][3]

Chemical and Physical Properties

Triethylaluminum exists as a dimer, AlzEts, in its common state, though it can crack into its
monomeric form, AlEts, at higher temperatures.[4] It is a colorless, volatile liquid that is soluble
in aromatic and saturated aliphatic and cycloaliphatic hydrocarbons.[1][4]

Table 1: Physical and Chemical Properties of Triethylaluminum
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Property Value References
Chemical Formula C12Hs30Al2 (dimer) [4]

Molar Mass 228.335 g-mol—* [4]
Appearance Colorless liquid [1]14]
Density 0.8324 g/mL at 25 °C [4]

Melting Point -46 °C (-51 °F; 227 K) [4]

- _ 128 to 130 °C (262 to 266 °F;
Boiling Point [4]
401 to 403 K) at 50 mmHg

Flash Point -18 °C (0 °F; 255 K) [4]

Auto-ignition Spontaneously ignites in air [2][3][5]

Pyrophoric Nature and Reactivity
The pyrophoric nature of TEAL stems from its highly polarized aluminum-carbon bonds, which
lead to a strong affinity for oxygen and protic sources.

2.1. Reaction with Air

Triethylaluminum ignites spontaneously upon contact with air.[1][2][4] This violent oxidation
reaction is highly exothermic. The primary products of complete combustion are aluminum
oxide (Al20s3), carbon dioxide (CO2), and water (H20).[1] The dense smoke produced during
combustion consists mainly of aluminum oxide.[5][6]

2.2. Reaction with Water

TEAL reacts violently and explosively with water, producing flammable ethane gas and
aluminum hydroxide.[1][2][4] This reaction is extremely hazardous and necessitates the strict
exclusion of moisture during handling and storage.

Table 2: Thermochemical Data of Triethylaluminum
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Enthalpy of Combustion -5105.70 = 2.90 kJ/mol (-22.36 4]

(AH°c) kJ/g)

Heat of Hydrolysis (25 °C) 4619 J/g (1104 cal/g) [1]

Heat of Formation (AH®f, 25

°C) -218 kJ/mol (-52 kcal/mol) [1]

Signaling Pathways and Reaction Mechanisms

The following diagrams illustrate the key reaction pathways of triethylaluminum that contribute
to its pyrophoric nature.

Caption: Reaction pathways of triethylaluminum with air and water.

Experimental Protocols for Handling Pyrophoric
Materials

Safe handling of triethylaluminum requires meticulous planning and execution. The following
protocols are generalized from established safety procedures for pyrophoric liquids.[7][8][9][10]
[11]

4.1. General Precautions

o Work Area: All manipulations must be performed in a certified chemical fume hood or a glove
box under an inert atmosphere (e.g., nitrogen or argon).[1][7] The work area should be free
of flammable materials and ignition sources.[9][12]

o Personal Protective Equipment (PPE): Wear a fire-resistant lab coat, chemical splash
goggles, a face shield, and appropriate gloves (e.g., nitrile gloves under neoprene gloves).
[10]

e Buddy System: Never work alone when handling pyrophoric materials.[8][9]

o Emergency Preparedness: Ensure access to a Class D fire extinguisher (for combustible
metals), dry sand, or soda ash.[2][12] Do not use water, foam, or halogenated extinguishing
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agents.[2][12] An eyewash and safety shower must be readily accessible.
4.2. Transferring Triethylaluminum Using a Syringe

This procedure outlines the safe transfer of small quantities of TEAL. For larger volumes, a
double-tipped needle (cannula) technique is recommended.[11]

e Preparation:
o Ensure all glassware is oven-dried and cooled under an inert atmosphere.
o Purge the syringe with dry inert gas.
o The TEAL container should be securely clamped.

e Procedure:

o Puncture the septum of the TEAL container with an inert gas inlet needle to maintain a
positive pressure.

o Insert the transfer syringe needle through the septum into the liquid.

o Slowly draw the desired volume of TEAL into the syringe. It is advisable not to fill the
syringe to more than 60-70% of its capacity.[11]

o Withdraw the syringe and quickly insert it into the receiving flask, which is also under an
inert atmosphere.

o Dispense the TEAL into the receiving flask.
¢ Quenching and Cleaning:
o Rinse the syringe and needle with a dry, inert solvent (e.g., hexane).

o The solvent rinse should be quenched by slowly adding it to a flask containing a less
reactive alcohol like isopropanol, followed by a more reactive one like methanol, and
finally, water.[11]
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Caption: Generalized workflow for handling triethylaluminum.
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Conclusion

Triethylaluminum is an invaluable reagent in various chemical fields, but its extreme
pyrophoricity demands rigorous adherence to safety protocols. A thorough understanding of its
reactivity with air and water, coupled with meticulous experimental technique, is paramount for
its safe and successful application in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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